Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate

• IUPAC Name: methyl 5-methyl-2-pyrimidin-2-ylbenzoate
• InChI: InChI=1S/C13H12N2O2/c1-9-4-5-10(11(8-9)13(16)17-2)12-14-6-3-7-15-12/h3-8H,1-2H3
• InChI Key: CLMWIPNRUDBNEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC=CC=N2)C(=O)OC
• Molecular Formula: C13H12N2O2
• DSSTOX Substance ID: DTXSID60729104
• Molecular Weight: 228.25 g/mol
• CAS RN: 1088994-20-0

Description

“Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate” is a chemical compound. It is an important molecular fragment of orexin Filorexant (MK-6096).

Synthesis Analysis

The synthesis of “this compound” involves using 2-bromo-5-methyl benzoic acid and 2-chloropyrimidine as raw materials. PdCl2(PPh3)2 is used as a metal catalyst to mediate one-pot generation of the compound using the Negishi cross-coupling method. The optimum condition involves 2-bromo-5-methylbenzoic acid (10.00 g) and anhydrous zinc chloride powder (6.32 g) together with the catalyst. The reaction temperature is 55°C for 14 h. Under these optimum reaction conditions, the maximum yield of 78.4% is attained.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code 1S/C12H10N2O2/c1-8-3-4-9 (10 (7-8)12 (15)16)11-13-5-2-6-14-11/h2-7H,1H3, (H,15,16).

Physical And Chemical Properties Analysis

“this compound” is a white to yellow powder or crystals. It has a molecular weight of 214.22.

Scientific Research Applications

Synthesis Methods and Optimization

• Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate is a critical molecular fragment of orexin Filorexant (MK-6096). A synthetic method for this compound using Negishi cross-coupling has been developed. This method offers a shorter synthetic pathway, simpler post-treatment, and higher yield compared to previous methods. Optimum conditions include using 2-bromo-5-methyl benzoic acid and 2-chloropyrimidine with PdCl2(PPh3)2 as a catalyst, achieving a maximum yield of 78.4% (Liu, Zhao, Yu, & Liu, 2020).

Applications in Agriculture

• Analogues of this compound, such as KIH-6127, have been found effective as herbicides against barnyard grass in paddy rice. These compounds were modified to enhance their herbicidal activity, showing significant potential in agricultural applications (Tamaru, Masuyama, Sato, Takabe, Inoue, & Hanai, 1997).

Chemical Structure and Analysis

• The compound’s structure has been analyzed in various studies, focusing on its role in the self-assembly of metal complexes. This includes observing different ligand conformations and coordination modes, which are crucial for understanding its interactions in various chemical processes (Xie, Li, Lu, Thapa, Hsu, & Chen, 2014).

Inhibitory Properties and Medicinal Chemistry

• Certain derivatives of this compound show potential as inhibitors in medicinal chemistry. For example, studies have shown its derivatives can act as inhibitors for mild steel corrosion in acidic solutions and exhibit properties relevant to antifolate and antitumor activities (Ashassi-Sorkhabi, Shaabani, & Seifzadeh, 2005); (Gangjee, Zeng, McGuire, & Kisliuk, 2000)(Gangjee, Zeng, McGuire, & Kisliuk, 2000).

Safety and Hazards

The safety information for “Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate” includes the GHS07 signal word "Warning". The hazard statements include H302, H315, H319, H332, H335. The precautionary statements include P261, P280, P305, P351, P338.